N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide

• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol
• IUPAC Name: N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-20(2)16(21)11-12-3-9-15(10-4-12)19-17(22)13-5-7-14(18)8-6-13/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: QKVGHXYACJRTRU-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F

Description

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in scientific research. It is a synthetic compound that is commonly used in the field of medicinal chemistry to study the mechanism of action of various biological systems.

Mechanism of Action

The mechanism of action of N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide involves the inhibition of specific enzymes and proteins in biological systems. The compound has been shown to target various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. By inhibiting these enzymes, the compound reduces inflammation and oxidative stress, which can lead to various diseases.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects on biological systems. It has been shown to reduce inflammation and oxidative stress, which can lead to the prevention and treatment of various diseases. The compound has also been shown to inhibit the growth of cancer cells, making it a potential treatment for cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide in lab experiments is its high yield synthesis method, which allows for the production of large quantities of the compound. The compound has also been shown to have various applications in scientific research, including the study of specific enzymes and proteins in biological systems. However, one of the limitations of using the compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are various future directions for the use of N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide in scientific research. One potential direction is the continued study of its mechanism of action, including its interaction with specific enzymes and proteins in biological systems. Another potential direction is the development of new compounds based on N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide, which may have improved efficacy and reduced toxicity. Additionally, the compound may have potential applications in the treatment of other diseases, including neurological disorders and autoimmune diseases.
Conclusion:
In conclusion, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide is a synthetic compound that has gained significant attention from the scientific community due to its potential applications in scientific research. The compound has been extensively used to study the mechanism of action of various biological systems and has potential applications in the treatment of cancer and other diseases. The compound has various advantages and limitations for use in lab experiments, and there are various future directions for its use in scientific research.

Synthesis Methods

The synthesis of N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-fluorobenzamide involves the reaction of 4-fluoroaniline with 2-(dimethylamino)acetyl chloride in the presence of a base. The resulting product is purified using column chromatography to obtain the pure compound. The yield of the synthesis is typically high, making it an efficient method for producing large quantities of the compound.

Scientific Research Applications

The compound has been extensively used in scientific research for various applications. One of the primary applications is in the field of medicinal chemistry, where it is used to study the mechanism of action of various biological systems. It has been shown to have potential applications in the treatment of cancer, as it inhibits the growth of cancer cells by targeting specific proteins. The compound has also been used to study the role of specific enzymes in various biological processes, including inflammation and oxidative stress.